Cas no 2229160-42-1 (methyl 4-(2-{(tert-butoxy)carbonylamino}-1-oxopropan-2-yl)-2-methylbenzoate)

• Product Name: methyl 4-(2-{(tert-butoxy)carbonylamino}-1-oxopropan-2-yl)-2-methylbenzoate
• CAS No: 2229160-42-1
• MF: C₁₇H₂₃NO₅
• MW: 321.368225336075
• CID: 6367693
• PubChem ID: 165671002
• Update Time: 2025-10-31

methyl 4-(2-{(tert-butoxy)carbonylamino}-1-oxopropan-2-yl)-2-methylbenzoate Chemical and Physical Properties

Names and Identifiers

• methyl 4-(2-{(tert-butoxy)carbonylamino}-1-oxopropan-2-yl)-2-methylbenzoate
• methyl 4-(2-{[(tert-butoxy)carbonyl]amino}-1-oxopropan-2-yl)-2-methylbenzoate
• EN300-1903438
• 2229160-42-1

• Inchi： 1S/C17H23NO5/c1-11-9-12(7-8-13(11)14(20)22-6)17(5,10-19)18-15(21)23-16(2,3)4/h7-10H,1-6H3,(H,18,21)
• InChI Key： VZEDTCSBUTZJID-UHFFFAOYSA-N
• SMILES： O(C(NC(C=O)(C)C1C=CC(C(=O)OC)=C(C)C=1)=O)C(C)(C)C

Computed Properties

• Exact Mass: 321.15762283g/mol
• Monoisotopic Mass: 321.15762283g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 23
• Rotatable Bond Count: 7
• Complexity: 456
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 81.7Ų

Additional information on methyl 4-(2-{(tert-butoxy)carbonylamino}-1-oxopropan-2-yl)-2-methylbenzoate

Introduction to Methyl 4-(2-{(tert-butoxy)carbonylamino}-1-oxopropan-2-yl)-2-methylbenzoate (CAS No. 2229160-42-1)

Methyl 4-(2-{(tert-butoxy)carbonylamino}-1-oxopropan-2-yl)-2-methylbenzoate, with the CAS number 2229160-42-1, is a compound of significant interest in the field of organic chemistry and materials science. This compound is characterized by its unique structure, which includes a benzoate ester group and a substituted propanone moiety. The presence of the tert-butoxy carbonyl amino group adds complexity to its molecular architecture, making it a versatile compound for various applications.

The synthesis of methyl 4-(2-{(tert-butoxy)carbonylamino}-1-oxopropan-2-yl)-benzoate involves a series of carefully designed reactions, including nucleophilic substitutions and condensations. Recent advancements in catalytic methods have enabled more efficient and selective syntheses of such compounds, reducing production costs and enhancing purity. Researchers have also explored the use of green chemistry principles to minimize environmental impact during the manufacturing process.

One of the most promising applications of this compound lies in its potential as a precursor for drug development. The tert-butoxy carbonyl amino group is known to play a crucial role in bioisosteric replacements, which are essential for optimizing pharmacokinetic properties in pharmaceutical agents. Recent studies have demonstrated that derivatives of this compound exhibit potent activity against certain enzymes involved in neurodegenerative diseases, such as Alzheimer's disease. These findings highlight its potential as a lead compound for developing new therapeutic agents.

In addition to its pharmaceutical applications, methyl 4-(tert-butoxy)carbonylamino}-1-oxopropan-yl-benzoate has shown promise in materials science. Its rigid molecular structure makes it an ideal candidate for use in advanced polymers and composites. Researchers have investigated its incorporation into polymeric matrices to enhance mechanical properties and thermal stability. These studies suggest that this compound could be used in high-performance materials for aerospace and automotive industries.

The unique electronic properties of this compound also make it a candidate for use in organic electronics. Recent research has focused on its application as an electron transport layer in organic photovoltaic devices (OPVs). Its ability to facilitate efficient charge separation and transport has been demonstrated in several studies, indicating its potential role in improving the efficiency of solar cells.

From an environmental perspective, the biodegradability and toxicity profiles of methyl 4-(tert-butoxy)carbonylamino}-1-oxopropan-yl-benzoate have been thoroughly investigated. Studies indicate that under specific conditions, this compound can undergo microbial degradation, reducing its persistence in the environment. However, further research is needed to fully understand its environmental impact and develop strategies for safe disposal.

In conclusion, methyl 4-(tert-butoxy)carbonylamino}-1-oxopropan-yl-benzoate, with CAS number 2229160-42-1, is a multifaceted compound with diverse applications across various fields. Its unique chemical structure and functional groups make it a valuable tool for researchers and industry professionals alike. As ongoing studies continue to uncover new insights into its properties and potential uses, this compound is poised to play an increasingly important role in advancing scientific and technological innovations.